Cas no 679431-52-8 (3,3-Difluoroazetidine)

3,3-Difluoroazetidine is a fluorinated heterocyclic compound featuring a four-membered azetidine ring with two fluorine atoms at the 3-position. This structure imparts unique reactivity and stability, making it a valuable building block in medicinal chemistry and agrochemical research. The presence of fluorine enhances electronegativity and lipophilicity, improving binding affinity and metabolic stability in bioactive molecules. Its compact ring system is advantageous for designing conformationally constrained analogs. The compound is particularly useful in the synthesis of fluorinated pharmaceuticals, where it serves as a versatile intermediate for introducing fluorinated motifs. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
3,3-Difluoroazetidine structure
3,3-Difluoroazetidine structure
Product Name:3,3-Difluoroazetidine
CAS No:679431-52-8
MF:C3H5F2N
MW:93.0753076076508
MDL:MFCD08689579
CID:839431
PubChem ID:2758248
Update Time:2025-05-27

3,3-Difluoroazetidine Chemical and Physical Properties

Names and Identifiers

    • 3,3-Difluoroazetidine
    • Azetidine, 3,3-difluoro-
    • BB 0261192
    • AKOS006220517
    • CS-0102322
    • A9079
    • 679431-52-8
    • EN300-89726
    • F8880-6124
    • 3,3-difluoro-azetidine
    • FT-0744364
    • 3,3-difluoroazetidine,hydrochloride
    • DB-021102
    • SY285441
    • MFCD08689579
    • MDL: MFCD08689579
    • Inchi: 1S/C3H5F2N/c4-3(5)1-6-2-3/h6H,1-2H2
    • InChI Key: QUHVRXKSQHIZNV-UHFFFAOYSA-N
    • SMILES: FC1(CNC1)F

Computed Properties

  • Exact Mass: 93.03905
  • Monoisotopic Mass: 93.03900549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 55.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

3,3-Difluoroazetidine Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB00005-5G
3,3-difluoroazetidine
679431-52-8 95%
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¥ 574.00 2023-04-04
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